Cas no 118227-36-4 (1H-1,2,4-Triazole,1-pentyl-)
1H-1,2,4-Triazole,1-pentyl- structure
Product Name:1H-1,2,4-Triazole,1-pentyl-
CAS No:118227-36-4
MF:C7H13N3
MW:139.198220968246
CID:131804
PubChem ID:14267422
Update Time:2025-04-19
1H-1,2,4-Triazole,1-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole,1-pentyl-
- 1H-1,2,4-Triazole,1-pentyl-(9CI)
- 118227-36-4
- SCHEMBL8661566
- CHEMBL538933
- AKOS013122121
- 1-PENTYL-1,2,4-TRIAZOLE
- 1-pentyl-1H-1,2,4-triazole
-
- Inchi: 1S/C7H13N3/c1-2-3-4-5-10-7-8-6-9-10/h6-7H,2-5H2,1H3
- InChI Key: MBFUJFHFOZMBTG-UHFFFAOYSA-N
- SMILES: N1(C=NC=N1)CCCCC
Computed Properties
- Exact Mass: 139.11109
- Monoisotopic Mass: 139.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 84.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 30.71
1H-1,2,4-Triazole,1-pentyl- Related Literature
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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